Cas no 56620-35-0 (4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride)

4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride structure
56620-35-0 structure
Product Name:4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride
CAS No:56620-35-0
MF:C26H28Cl2N2
MW:439.419924736023
CID:945684
PubChem ID:44150862
Update Time:2025-04-19

4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride Chemical and Physical Properties

Names and Identifiers

    • 4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride
    • 1-[[2-(4-chlorophenyl)phenyl]methyl]-4-cinnamyl-piperazin-1-ium chloride
    • 4-Cinnamyl-1-((4-chlorophenyl)benzyl)piperazinium chloride
    • SCHEMBL6659465
    • EINECS 260-288-0
    • 56620-35-0
    • NLLVIOMIVDVIGG-HCUGZAAXSA-N
    • Inchi: 1S/C26H27ClN2.ClH/c27-25-15-13-24(14-16-25)26(23-11-5-2-6-12-23)29-20-18-28(19-21-29)17-7-10-22-8-3-1-4-9-22;/h1-16,26H,17-21H2;1H/b10-7+;
    • InChI Key: NLLVIOMIVDVIGG-HCUGZAAXSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(C/C=C/C2C=CC=CC=2)CC1.Cl

Computed Properties

  • Exact Mass: 409.944
  • Monoisotopic Mass: 438.1629543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 479
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 9.14
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